Cas no 2229264-09-7 (1-({imidazo1,2-apyrazin-3-yl}methyl)cyclopropan-1-ol)

• Product Name: 1-({imidazo1,2-apyrazin-3-yl}methyl)cyclopropan-1-ol
• CAS No: 2229264-09-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5978621
• PubChem ID: 165606005
• Update Time: 2025-06-09

1-({imidazo1,2-apyrazin-3-yl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({imidazo1,2-apyrazin-3-yl}methyl)cyclopropan-1-ol
• 2229264-09-7
• EN300-1727183
• 1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol

• Inchi： 1S/C10H11N3O/c14-10(1-2-10)5-8-6-12-9-7-11-3-4-13(8)9/h3-4,6-7,14H,1-2,5H2
• InChI Key： ZHCHSDJKJVUWEP-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN=C3C=NC=CN23)CC1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-({imidazo1,2-apyrazin-3-yl}methyl)cyclopropan-1-ol

Comprehensive Overview of 1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol (CAS No. 2229264-09-7)

1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol (CAS No. 2229264-09-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the imidazo[1,2-a]pyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a small-molecule modulator in drug discovery, especially in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged, driven by their applications in oncology, neurodegenerative diseases, and inflammatory disorders. The compound's cyclopropanol moiety enhances its metabolic stability, making it a promising candidate for drug development. Its CAS No. 2229264-09-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and high-throughput screening.

One of the most discussed topics in the context of 1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol is its potential as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the compound's ability to selectively inhibit specific kinases could pave the way for precision medicine approaches. Additionally, its low toxicity profile and high bioavailability make it a standout in preclinical studies.

The synthesis of 1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods align with the broader trend of green chemistry, which emphasizes sustainable and efficient synthetic routes.

From a commercial perspective, CAS No. 2229264-09-7 is available through specialized chemical suppliers and contract research organizations. Its pricing and availability are often influenced by its research-grade purity and custom synthesis requirements. Researchers frequently inquire about its storage conditions, solubility, and handling protocols, highlighting the need for detailed technical documentation.

In conclusion, 1-({imidazo[1,2-a]pyrazin-3-yl}methyl)cyclopropan-1-ol represents a cutting-edge compound with immense potential in biomedical research. Its structural versatility and drug-like properties position it as a key player in the next generation of therapeutic agents. As the scientific community continues to explore its applications, this compound is poised to make significant contributions to personalized medicine and targeted therapy.